6-Cyclopropyl-2-[1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[1-[6-(trifluoromethyl)pyridine-3-carbonyl]piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C19H19F3N4O2/c20-19(21,22)16-5-3-13(11-23-16)18(28)25-9-7-14(8-10-25)26-17(27)6-4-15(24-26)12-1-2-12/h3-6,11-12,14H,1-2,7-10H2
• InChI Key: QGUNCWNXHBVINF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NN(C(=O)C=C2)C3CCN(CC3)C(=O)C4=CN=C(C=C4)C(F)(F)F
• Molecular Formula: C19H19F3N4O2
• Molecular Weight: 392.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a cyclopropyl group, a pyridazinone group, a piperidinyl group, and a trifluoromethyl group. These groups are common in many pharmaceutical and agrochemical compounds.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethylpyridine (TFMP) derivatives, which this compound appears to contain, are generally synthesized via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine, and the other relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of several functional groups. The trifluoromethyl group and the pyridine ring are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its functional groups. In general, the presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years due to their wide-ranging potential applications in the agrochemical and pharmaceutical industries. Therefore, compounds like the one you mentioned may have potential for future research and development.